Cas no 876717-21-4 (2,5-Dimethyl-1-(5-methylpyridin-2-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-(5-methylpyridin-2-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 876717-21-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD07643248
• CID: 2129143
• PubChem ID: 6484210
• Update Time: 2025-04-21

2,5-Dimethyl-1-(5-methylpyridin-2-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-(5-methylpyridin-2-yl)-1H-pyrrole-3-carbaldehyde
• AKOS000113625
• 876717-21-4
• DB-355284
• 2,5-dimethyl-1-(5-methylpyridin-2-yl)pyrrole-3-carbaldehyde
• 2,5-Dimethyl-1-(5-methyl-pyridin-2-yl)-1H-pyrrole-3-carbaldehyde
• SB62337
• CS-0118998

• MDL： MFCD07643248
• Inchi： 1S/C13H14N2O/c1-9-4-5-13(14-7-9)15-10(2)6-12(8-16)11(15)3/h4-8H,1-3H3
• InChI Key： FEMPWCOWGBYEPQ-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(C)=CN=2)C=1C

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų